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Compound of Interest

Compound Name: 2-Piperidinonicotinic acid

Cat. No.: B1351087

For Researchers, Scientists, and Drug Development Professionals

The proper disposal of 2-Piperidinonicotinic acid is a critical component of laboratory safety
and environmental responsibility. As a pyridine derivative, this compound must be treated as
hazardous waste, necessitating a structured and compliant disposal process. This guide
provides essential, immediate safety and logistical information, including operational and
disposal plans to ensure the safe handling and disposal of 2-Piperidinonicotinic acid.

Key Safety and Handling Information

Before initiating any disposal procedures, it is imperative to be familiar with the hazards
associated with 2-Piperidinonicotinic acid. This compound is classified as a skin irritant, a
serious eye irritant, and may cause respiratory irritation. Therefore, appropriate personal
protective equipment (PPE) must be worn at all times.

Recommended Personal Protective Equipment (PPE):

e Gloves: Chemical-resistant gloves (e.g., nitrile rubber).

o Eye Protection: Safety glasses with side shields or chemical splash goggles.
e Body Protection: A standard laboratory coat.

» Respiratory Protection: Use in a well-ventilated area or under a chemical fume hood to avoid
inhalation of dust or mists.
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Physicochemical and Toxicological Data

While specific toxicological and environmental fate data for 2-Piperidinonicotinic acid is
limited, the following table summarizes available information and data for structurally related
compounds to provide a conservative assessment of its potential hazards.

Property

Value

Source/Notes

Chemical Name

2-Piperidinonicotinic acid

CAS Number 78253-61-9 -

Molecular Formula C11H14N202 -

Molecular Weight 206.24 g/mol -

Melting Point 102-104 °C [1][2]

Appearance White to off-white solid General observation

Data not available. Assumed to
- have some water solubility
Solubility -

based on related pyridine

carboxylic acids.

LD50 (Oral, Rat)

Data not available. Pyridine
derivatives can exhibit

moderate to high toxicity.

For pyridine, the oral LD50 in
rats is 891 mg/kg.

Environmental Fate

Data not available. Pyridine
derivatives can be persistent in
the environment and may be

harmful to aquatic life.

Neonicotinoids, which are
pyridine derivatives, have long

half-lives in soil.

Ecotoxicity

Data not available. Assumed to
be harmful to aquatic

organisms.

Step-by-Step Disposal Protocol
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The disposal of 2-Piperidinonicotinic acid must be conducted in accordance with local, state,
and federal regulations. The following protocol provides a detailed methodology for its safe
disposal.

1. Waste ldentification and Segregation:

» All materials contaminated with 2-Piperidinonicotinic acid, including the pure compound,
solutions, and contaminated labware (e.g., pipette tips, weighing boats, gloves), must be
classified as hazardous waste.

e Segregate this waste stream from incompatible materials. Do not mix with strong oxidizing
agents, strong acids, or strong bases to prevent potentially hazardous reactions.

2. Waste Collection and Containerization:

o Use a designated, leak-proof, and clearly labeled hazardous waste container. The container
should be made of a material compatible with the chemical (e.g., high-density polyethylene -
HDPE).

o Ensure the container is in good condition, with a secure, tight-fitting lid.

» Do not fill the container to more than 90% of its capacity to allow for expansion.

3. Labeling of Waste Containers:

o Affix a "Hazardous Waste" label to the container as soon as the first waste is added.
e The label must include:

The words "Hazardous Waste."

[e]

o

The full chemical name: "2-Piperidinonicotinic acid.”" Do not use abbreviations or
chemical formulas.

The accumulation start date.

o

[¢]

The specific hazards (e.g., "Irritant").

© 2025 BenchChem. All rights reserved. 3/7 Tech Support


https://www.benchchem.com/product/b1351087?utm_src=pdf-body
https://www.benchchem.com/product/b1351087?utm_src=pdf-body
https://www.benchchem.com/product/b1351087?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1351087?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Safety Operating Guide

Check Availability & Pricing

o The name and contact information of the generating laboratory or personnel.
4. Storage of Waste:

» Store the sealed and labeled waste container in a designated satellite accumulation area
(SAA) that is at or near the point of generation and under the control of the laboratory
personnel.

e The SAA should be a secure, well-ventilated area away from general laboratory traffic and
sources of ignition.

e Ensure secondary containment is in place to contain any potential leaks or spills.
5. Final Disposal:

e Once the waste container is full or is no longer being added to, arrange for its disposal
through your institution's Environmental Health and Safety (EHS) office or a licensed
hazardous waste disposal contractor.

e Do not dispose of 2-Piperidinonicotinic acid down the drain or in the regular trash.

Disposal Workflow Diagram

The following diagram illustrates the decision-making process and logical flow for the proper
disposal of 2-Piperidinonicotinic acid.
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Caption: Workflow for the proper disposal of 2-Piperidinonicotinic acid.
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By adhering to these procedures, researchers and laboratory professionals can ensure the
safe and environmentally responsible disposal of 2-Piperidinonicotinic acid, thereby
protecting themselves, their colleagues, and the environment. Always consult your institution's
specific waste disposal guidelines and the Safety Data Sheet (SDS) for the most
comprehensive information.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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